Cas no 851970-11-1 (5-{4-(furan-2-carbonyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-{4-(furan-2-carbonyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851970-11-1
• MF: C₁₉H₁₉N₅O₄S
• MW: 413.450262308121
• CID: 6011041
• PubChem ID: 5073067
• Update Time: 2025-05-18

5-{4-(furan-2-carbonyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-{4-(furan-2-carbonyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• furan-2-yl(4-(furan-2-yl(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazin-1-yl)methanone
• Methanone, 2-furanyl[4-[2-furanyl(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]-1-piperazinyl]-
• AKOS024589864
• furan-2-yl-[4-[furan-2-yl-(6-hydroxy-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperazin-1-yl]methanone
• 851970-11-1
• AB00670025-01
• CCG-28872
• EU-0026306
• 5-{[4-(furan-2-carbonyl)piperazin-1-yl](furan-2-yl)methyl}-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• ChemDiv2_006377
• F0631-0414
• HMS1387B21
• IDI1_005092

• Inchi： 1S/C19H19N5O4S/c1-12-20-19-24(21-12)18(26)16(29-19)15(13-4-2-10-27-13)22-6-8-23(9-7-22)17(25)14-5-3-11-28-14/h2-5,10-11,15,26H,6-9H2,1H3
• InChI Key： KWUALKPOAHNFNY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(N1CCN(C(C2=CC=CO2)C2SC3=NC(C)=NN3C=2O)CC1)=O

Computed Properties

• Exact Mass: 413.11577528g/mol
• Monoisotopic Mass: 413.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 1.04±0.53(Predicted)

Additional information on 5-{4-(furan-2-carbonyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 5-{4-(furan-2-carbonyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 851970-11-1)

The compound 5-{4-(furan-2-carbonyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol, identified by its CAS No. 851970-11-1, represents a sophisticated heterocyclic structure combining furan, piperazine, and triazolothiazole moieties. This unique molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both furan-2-carbonyl and piperazin-1-yl groups suggests possible interactions with biological targets, making it a subject of interest for drug discovery programs targeting inflammation, microbial infections, or metabolic disorders.

Recent advancements in synthetic chemistry have enabled more efficient production of complex molecules like 5-{4-(furan-2-carbonyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol. Researchers are particularly intrigued by its triazolothiazole core, which appears in several FDA-approved drugs. The compound's solubility profile, influenced by its hydroxyl (-ol) substituent, makes it suitable for various formulation strategies - a hot topic in modern drug delivery system discussions.

From a structural perspective, the furan-2-yl methyl group contributes to the molecule's lipophilicity, while the piperazine ring may enhance its ability to cross biological membranes. These characteristics align with current industry focus on "beyond Rule of Five" (bRo5) compounds, addressing a common search query about modern drug design challenges. The compound's CAS No. 851970-11-1 serves as crucial identifier in patent literature and regulatory documentation, frequently searched by intellectual property professionals.

In material science applications, the conjugated system formed by the furan and triazolothiazole rings suggests potential electronic properties worth investigating. This connects with growing interest in organic semiconductors for flexible electronics - a trending topic in materials science forums. Analytical characterization of 5-{4-(furan-2-carbonyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol typically employs advanced techniques like LC-MS and NMR spectroscopy, addressing common queries about complex molecule analysis.

The compound's stability under various pH conditions has become a research focus, particularly for formulators searching for solutions to shelf-life challenges. Its methyl-1,2,4-triazolo component may contribute to oxidative stability, a property highly valued in pharmaceutical development. These aspects respond to frequent searches about "improving drug stability" and "formulation optimization techniques."

Emerging studies suggest that structural analogs of CAS No. 851970-11-1 show promise in addressing antibiotic resistance, connecting with global health concerns about superbugs. While not making therapeutic claims, this molecular scaffold's versatility makes it a valuable template for medicinal chemistry exploration, particularly in structure-activity relationship (SAR) studies - a perennial topic in drug discovery publications.

From a synthetic chemistry standpoint, the construction of the 1,2,4-triazolo[3,2-b][1,3]thiazole system presents interesting challenges that have inspired methodological developments. Recent literature reveals improved routes to such fused heterocycles, addressing common synthetic organic chemistry queries about complex ring system formation.

Environmental fate studies of similar compounds indicate that the furan and piperazine components may influence biodegradation pathways. This information responds to increasing regulatory and industry focus on green chemistry principles and sustainable molecular design - topics generating substantial search traffic in chemical databases.

The crystalline form of 5-{4-(furan-2-carbonyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol has been characterized by X-ray diffraction, providing valuable data for computational chemists developing force field parameters. Such structural information addresses frequent queries in molecular modeling communities about accurate parameterization of complex heterocycles.

In conclusion, CAS No. 851970-11-1 represents an intriguing case study in modern heterocyclic chemistry, bridging multiple disciplines from medicinal chemistry to materials science. Its complex architecture continues to inspire research across these fields, while its distinctive furan-piperazine-triazolothiazole combination offers numerous possibilities for structural modification and property optimization.